Cas no 72468-92-9 (rac-1,2-Distearoyl-3-chloropropanediol)

• Product Name: rac-1,2-Distearoyl-3-chloropropanediol
• CAS No: 72468-92-9
• Molecular Formula: C₃₉H₇₅O₄Cl
• Molecular Weight: 643.4634
• CID: 577433
• PubChem ID: 254746

rac-1,2-Distearoyl-3-chloropropanediol Properties

Names and Identifiers

• rac-1,2-Distearoyl-3-chloropropanediol
• (3-chloro-2-octadecanoyloxypropyl) octadecanoate
• Octadecanoic acid,1,1'-[1-(chloromethyl)-1,2-ethanediyl] ester
• 1,2-Distearoyl-3-chlordeoxyglycerin
• 1-Chlor-2,3-bis-stearoyloxy-propan
• 1-chloro-2,3-bis-stearoyloxy-propane
• 3-chloropropane-1,2-diyl dioctadecanoate
• distearic acid MCPD diester
• AKOS030242888
• BP-29828
• NSC79288
• NSC-79288
• 3-Chloro-1,2-propanediol Distearate
• DTXSID40291955
• FT-0667716
• N-(5-Chloro-2-methoxybenzoyl)-4-[2-(5-Chloro-2-methoxybenzamido)ethyl]benzene Sulfonamide
• 3-Chloropropane-1,2-diyl distearate
• 72468-92-9
• 5-Chloro-N-((4-(2-(5-chloro-2-methoxybenzamido)ethyl)phenyl)sulfonyl)-2-methoxybenzamide
• 1-CHLORO-3-(OCTADECANOYLOXY)PROPAN-2-YL OCTADECANOATE
• G79160

• InChIKey： YLTQZUQMHKFAHD-UHFFFAOYSA-N
• Inchi： InChI=1S/C39H75ClO4/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-38(41)43-36-37(35-40)44-39(42)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h37H,3-36H2,1-2H3
• SMILES： CCCCCCCCCCCCCCCCCC(=O)OCC(CCl)OC(=O)CCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 642.53500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 38
• Monoisotopic Mass: 642.535
• Heavy Atom Count: 44
• Complexity: 597
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 17.5
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• LogP: 13.20320
• PSA: 52.60000
• Refractive Index: 1.465
• Boiling Point: 665.4°Cat760mmHg
• Melting Point: 53-55°C
• Flash Point: 125.8°C
• Density: 0.931

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Chloropropanol esters